Cas no 1935889-88-5 (5-(hydroxymethyl)-1,3-dimethyltetrahydropyrimidin-2(1H)-one)

• Product Name: 5-(hydroxymethyl)-1,3-dimethyltetrahydropyrimidin-2(1H)-one
• CAS No: 1935889-88-5
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 5720405
• PubChem ID: 121207013
• Update Time: 2025-06-11

5-(hydroxymethyl)-1,3-dimethyltetrahydropyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• F2147-2777
• 5-(hydroxymethyl)-1,3-dimethyltetrahydropyrimidin-2(1H)-one
• AKOS026716006
• 1935889-88-5
• 5-(hydroxymethyl)-1,3-dimethyl-1,3-diazinan-2-one
• 2(1H)-Pyrimidinone, tetrahydro-5-(hydroxymethyl)-1,3-dimethyl-

• Inchi： 1S/C7H14N2O2/c1-8-3-6(5-10)4-9(2)7(8)11/h6,10H,3-5H2,1-2H3
• InChI Key： BKMSXNKPVPKJDP-UHFFFAOYSA-N
• SMILES： OCC1CN(C)C(N(C)C1)=O

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Boiling Point: 291.0±13.0 °C(Predicted)
• pka: 14.79±0.10(Predicted)

Additional information on 5-(hydroxymethyl)-1,3-dimethyltetrahydropyrimidin-2(1H)-one

5-(Hydroxymethyl)-1,3-Dimethyltetrahydropyrimidin-2(1H)-One: A Comprehensive Overview

5-(Hydroxymethyl)-1,3-Dimethyltetrahydropyrimidin-2(1H)-One, also known by its CAS Registry Number 1935889-88-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This tetrahydropyrimidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The molecule's structure, which includes a hydroxymethyl group at the 5-position and methyl groups at the 1 and 3 positions, contributes to its stability and reactivity, making it a valuable compound for further exploration.

The synthesis of 5-(Hydroxymethyl)-1,3-Dimethyltetrahydropyrimidin-2(1H)-One typically involves multi-step processes that leverage the principles of organic synthesis. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity. These developments underscore the compound's versatility and its potential for large-scale manufacturing in pharmaceutical settings.

One of the most promising applications of 5-(Hydroxymethyl)-1,3-Dimethyltetrahydropyrimidin-2(1H)-One lies in its role as a precursor for bioactive molecules. Studies have shown that this compound can be readily modified to incorporate functional groups that enhance its pharmacokinetic properties. For instance, researchers have successfully synthesized derivatives with improved solubility and bioavailability, paving the way for their use in treating various diseases. Recent research has particularly focused on its potential as an anti-inflammatory agent, with promising results from in vitro assays demonstrating its ability to inhibit key inflammatory pathways.

In addition to its pharmacological applications, 5-(Hydroxymethyl)-1,3-Dimethyltetrahydropyrimidin-2(1H)-One has also been investigated for its role in chemical biology. Its ability to act as a scaffold for complex molecule construction has made it a valuable tool in combinatorial chemistry. Scientists have utilized this compound to generate libraries of structurally diverse molecules, which are then screened for their biological activity. This approach has led to the discovery of several lead compounds with potential therapeutic applications.

The toxicological profile of 5-(Hydroxymethyl)-1,3-Dimethyltetrahydropyrimidin-2(1H)-One has also been a subject of recent studies. Preclinical trials indicate that the compound exhibits low toxicity at therapeutic doses, making it a safer option for drug development compared to some other tetrahydropyrimidine derivatives. Furthermore, its metabolism pathways have been elucidated through advanced analytical techniques, providing insights into its pharmacokinetics and potential for drug-drug interactions.

In conclusion, 5-(Hydroxymethyl)-1,3-Dimethyltetrahydropyrimidin-2(1H)-One, with its CAS number 1935889-88-5, represents a versatile and promising compound in contemporary chemical research. Its structural features, efficient synthesis methods, diverse applications in drug development, and favorable toxicological profile position it as a key player in advancing medical therapies. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in both academic and industrial settings.